N-(2-fluoro-4-methoxyphenyl)-4-(furan-3-yl)thiazol-2-amine hydrochloride

• IUPAC Name: N-(2-fluoro-4-methoxyphenyl)-4-(furan-3-yl)-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C14H11FN2O2S.ClH/c1-18-10-2-3-12(11(15)6-10)16-14-17-13(8-20-14)9-4-5-19-7-9;/h2-8H,1H3,(H,16,17);1H
• InChI Key: IHNSUGOPALRVKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC2=NC(=CS2)C3=COC=C3)F.Cl
• Molecular Formula: C14H12ClFN2O2S
• Molecular Weight: 326.8 g/mol

Description

N-(2-fluoro-4-methoxyphenyl)-4-(furan-3-yl)thiazol-2-amine hydrochloride, also known as FMF-04-159-2, is a chemical compound that has been gaining attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Applications in Organic Synthesis and Material Science

Functionalized Heterocyclic Compounds : Furan derivatives are extensively studied for their applications in organic synthesis and materials science. The furan moiety, a core component of the compound , is crucial for synthesizing polymers, functional materials, and fuels derived from biomass. For instance, furan derivatives like 5-hydroxymethylfurfural (HMF) have emerged as platform chemicals for producing a wide array of monomers, polymers, and carbon materials due to their sustainable sources and potential in replacing non-renewable hydrocarbon feedstocks (Chernyshev, Kravchenko, & Ananikov, 2017).

Electroluminescent Materials : The incorporation of heterocyclic structures like furan into conjugated systems is valuable for creating novel optoelectronic materials. These materials find applications in organic light-emitting diodes (OLEDs), photovoltaics, and sensors. The structural manipulation of furan and related heterocycles can significantly affect the electronic properties and functionalities of these materials, making them suitable for various optoelectronic applications (Lipunova, Nosova, Charushin, & Chupakhin, 2018).